5-hydroxy-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1-benzofuran-3-carbaldehyde

• IUPAC Name: 5-hydroxy-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1-benzofuran-3-carbaldehyde
• InChI: InChI=1S/C18H14O4/c1-21-14-4-2-3-12(9-14)5-7-18-16(11-19)15-10-13(20)6-8-17(15)22-18/h2-11,20H,1H3/b7-5+
• InChI Key: HFDWERRIRXKMKA-FNORWQNLSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=CC2=C(C3=C(O2)C=CC(=C3)O)C=O
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C/C2=C(C3=C(O2)C=CC(=C3)O)C=O
• Molecular Formula: C18H14O4
• Molecular Weight: 294.3 g/mol

Description

5-hydroxy-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1-benzofuran-3-carbaldehyde is a chemical compound with the CAS Number: 853097-47-9. It has a molecular weight of 294.31 and its IUPAC name is 5-hydroxy-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1-benzofuran-3-carbaldehyde.

Synthesis Analysis

The synthesis of this compound and similar benzofuran derivatives has been a topic of interest in recent years. One pathway starts from commercially available 5-bromo-2-hydroxy-3-methoxybenzaldehyde. The key transformation in the synthesis is the Stille coupling reaction of benzofuranyl bromide with stannanyl compounds.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C18H14O4. The InChI code for this compound is 1S/C18H14O4/c1-21-14-4-2-3-12 (9-14)5-7-18-16 (11-19)15-10-13 (20)6-8-17 (15)22-18/h2-11,20H,1H3/b7-5+.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not mentioned in the search results, benzofuran derivatives are known to be involved in a variety of chemical reactions, particularly in the field of drug discovery.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 164 - 167 degrees Celsius.

Scientific Research Applications

General Overview of Benzofuran Derivatives Applications

Benzofuran and its derivatives are known for their wide range of biological and pharmacological activities. They are often explored for their potential use in various scientific fields, including medicinal chemistry, materials science, and biochemistry. Here’s a general overview of the types of applications these compounds may have:

Antimicrobial Research

The structural features of benzofuran make it a privileged structure in the search for efficient antimicrobial candidates, as highlighted in some research articles.

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Benzofuran and its derivatives, including this compound, are emerging as important scaffolds in the development of new therapeutic agents. They have found wide application in various fields of antimicrobial therapy. Future research in this field is expected to bring innovative pharmaceutical developments with a considerable spectrum of use.